4-(3,5-Dichlorophenyl)piperidine
Overview
Description
“4-(3,5-Dichlorophenyl)piperidine” is a chemical compound with the CAS Number: 475653-05-5 . It has a molecular weight of 230.14 . The compound is typically stored in a dark place, sealed in dry, and at a temperature of 2-8°C . and is usually in the form of a colorless to yellow liquid or semi-solid or solid .
Molecular Structure Analysis
The InChI code for “4-(3,5-Dichlorophenyl)piperidine” is 1S/C11H13Cl2N/c12-10-5-9 (6-11 (13)7-10)8-1-3-14-4-2-8/h5-8,14H,1-4H2 . This indicates the presence of 11 carbon atoms, 13 hydrogen atoms, 2 chlorine atoms, and 1 nitrogen atom in the molecule .Physical And Chemical Properties Analysis
“4-(3,5-Dichlorophenyl)piperidine” has a molecular weight of 230.14 . It is typically a colorless to yellow liquid or semi-solid or solid . The compound is usually stored in a dark place, sealed in dry, and at a temperature of 2-8°C .Scientific Research Applications
Synthesis and Structural Analysis
Synthesis Techniques and Characterization
The molecule 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, a compound structurally similar to 4-(3,5-Dichlorophenyl)piperidine, was synthesized using a modified Mannich condensation process. Its structure was confirmed through various spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis, highlighting the importance of these techniques in understanding the conformation and substituent orientation of such compounds (Dineshkumar & Parthiban, 2022).
Crystal and Molecular Structure Analysis
The compound 4-Piperidinecarboxylic acid hydrochloride was analyzed through single crystal X-ray diffraction, revealing its orthorhombic crystal structure and the conformation of the piperidine ring. This study underscores the significance of crystallography in determining the fine structural details of piperidine derivatives (Szafran, Komasa, & Bartoszak-Adamska, 2007).
Chemistry and Molecular Interactions
Chemical Modification and Interaction Analysis
4-(4-Chlorophenyl)piperidine analogues, similar in structure to 4-(3,5-Dichlorophenyl)piperidine, were synthesized and analyzed for their transporter inhibitory activity. The study provides insights into the stereochemistry of the piperidine ring and its influence on biological activity, highlighting the potential of these compounds in pharmacological research (He et al., 2005).
Thermal and Optical Studies
The compound [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime was synthesized and its thermal properties were studied using thermogravimetric analysis. This type of analysis is crucial in understanding the stability of chemical compounds under varying temperature conditions (Karthik et al., 2021).
Molecular Pharmacology and Drug Design
Molecular Interaction Studies
The antagonist N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide, structurally related to 4-(3,5-Dichlorophenyl)piperidine, was analyzed for its interaction with the CB1 cannabinoid receptor. The study emphasizes the role of molecular modeling and 3D-QSAR models in understanding the binding interactions and activity of such compounds (Shim et al., 2002).
Synthesis and Biological Activity Screening
The synthesis of various piperidine derivatives and their screening for biological activity, such as enzyme inhibition, highlights the potential of 4-(3,5-Dichlorophenyl)piperidine and its analogues in the development of therapeutic agents (Rehman et al., 2018).
Safety And Hazards
The compound is labeled with the GHS06 pictogram, indicating that it is toxic if swallowed . The safety information includes the hazard statement H301 and the precautionary statements P301+P310 .
Relevant Papers Several papers were found related to “4-(3,5-Dichlorophenyl)piperidine” and similar compounds. These papers discuss the synthesis, pharmacological applications, and molecular mechanisms of these compounds . Further analysis of these papers could provide more detailed information on “4-(3,5-Dichlorophenyl)piperidine”.
properties
IUPAC Name |
4-(3,5-dichlorophenyl)piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2N/c12-10-5-9(6-11(13)7-10)8-1-3-14-4-2-8/h5-8,14H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SDAZCHLLTBVGCL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=CC(=CC(=C2)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00654108 |
Source
|
| Record name | 4-(3,5-Dichlorophenyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00654108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-Dichlorophenyl)piperidine | |
CAS RN |
475653-05-5 |
Source
|
| Record name | 4-(3,5-Dichlorophenyl)piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00654108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 475653-05-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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